4-methyl-1-({1-[2-(trifluoromethyl)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole

• IUPAC Name: [3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C16H16F3N3O/c1-11-6-20-22(7-11)10-12-8-21(9-12)15(23)13-4-2-3-5-14(13)16(17,18)19/h2-7,12H,8-10H2,1H3
• InChI Key: CXMZJJHWEPEOHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C16H16F3N3O
• Molecular Weight: 323.31 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups. It includes a pyrazole ring, which is a type of aromatic heterocycle. It also contains a trifluoromethyl group, which is a functional group consisting of a carbon atom bonded to three fluorine atoms and one other carbon atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The trifluoromethyl group is known to have a significant electronegativity, which could influence the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions occur. The trifluoromethyl group is often involved in reactions like nucleophilic substitution or addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could make the compound more resistant to metabolism, potentially increasing its stability.

Scientific Research Applications

Antitumor Activity

• Researchers have explored the antitumor potential of this compound. .

Antibacterial Properties

• The trifluoromethyl-substituted pyrazole moiety could confer antibacterial activity. .

Anti-Inflammatory Effects

• The presence of both pyrazole and benzoyl groups suggests potential anti-inflammatory properties. .

Antiviral Applications

• .

Chemotherapeutic Potential

• The compound’s structural features make it an interesting candidate for chemotherapy. .

Drug Development

• The 1,3-diazole core is a versatile synthon for drug design. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs containing a trifluoromethyl group work by interacting with biological targets in the body.